Cas no 72040-63-2 (Biotin-C5-NHS Ester)

• Product Name: Biotin-C5-NHS Ester
• CAS No: 72040-63-2
• MF: C₂₀H₃₀N₄O₆S
• MW: 454.540403842926
• MDL: MFCD00065502
• CID: 59303
• PubChem ID: 24891665
• Update Time: 2025-08-03

Biotin-C5-NHS Ester Chemical and Physical Properties

Names and Identifiers

• Succinimidyl 6-(biotinamido)hexanoate
• Biotinamidohexanoic acid N-hydroxysuccinimide ester
• N-Succinimidyl N-biotinyl-6-aminocaproate
• N-(+)-Biotinyl-6-aminocaproic acid N-succinimidyl ester
• (+)-Biotinamidocaproate N-hydroxysuccinimidyl ester
• N-Succinimidyl 6-Biotinamidohexanoate
• (+)-Biotin-LC-NHS Ester
• (2,5-dioxopyrrolidin-1-yl) 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoate
• 2,5-Dioxopyrrolidin-1-yl 6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoate
• Biotin-X-NHS
• LC-NHS-(+)-Biotin
• Succinimidyl-6-(biotinamido) Hexanoate
• Succinimidyl-6-biotinamide hexanoate
• Sulfo NHS LC Biotin
• BIOTIN-AC5-OSU
• N-(+)-Biotinyl-6-aminohexanoic acid NHS ester
• 6-Biotinamidohexanoic Acid N-Succinimidyl Ester
• N-Biotinyl-6-aminohexanoic Acid Succinimidyl Ester
• N-[5-(N-Succinimidyloxycarbonyl)pentyl]biotinamide
• tert-Butyl (1-(6-bromopyridin-2-yl)cyclobutyl)carbamate
• Nhs-LC-biotin
• BACHS
• (2,5-dioxopyrrolidin-1-yl) 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino
• Biotin-C5-NHS Ester
• UVGHPGOONBRLCX-NJSLBKSFSA-N
• Biotinamidohexanoic acid N-hydroxysuccinimide ester, >=98% (TLC), powder
• F11364
• Biotin-X, succinimidyl ester
• BP-22108
• A866331
• AMY2477
• n-(+)-biotinyl-6-aminocaproic acid succinimidyl ester
• Biotin-LC-NHS
• MFCD00065502
• 1H-Thieno(3,4-d)imidazole-4-pentanamide, N-(6-((2,5-dioxo-1-pyrrolidinyl)oxy)-6-oxohexyl)hexahydro-2-oxo-, (3aS,4S,6aR)-
• Biotinyl-6-aminocaproic acid N-hydroxysuccinimide ester
• Biotin-amidocaproate-N-hydroxysuccinimide ester
• 1H-Thieno(3,4-d)imidazole-4-pentanamide, N-(6-((2,5-dioxo-1-pyrrolidinyl)oxy)-6-oxohexyl)hexahydro-2-oxo-, (3aS-(3aalpha,4beta,6aalpha))-
• Biotinyl-epsilon-aminohexanoic acid N-hydroxysuccinimide ester
• 2,5-dioxopyrrolidin-1-yl 6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}hexanoate
• GS-5694
• 72040-63-2
• DTXSID90992728
• N-Biotinyl-epsilon-aminocaproic acid N-hydroxysuccinimide ester
• W-203622
• N-{6-[(2,5-Dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid
• SCHEMBL309059
• AKOS015899868
• HY-135915
• Biotinamidohexanoic acid N-hydroxysuccinimide ester; N-Succinimidyl N-biotinyl-6-aminocaproate; N-(+)-Biotinyl-6-aminocaproic acid N-succinimidyl ester; (+)-Biotinamidocaproate N-hydroxysuccinimidyl ester;2,5-Dioxopyrrolidin-1-yl 6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoate
• Biotinamidocaproate N-hydroxysuccinimidyl ester
• S0490
• Biotin-LC-NHS Ester
• CS-0116277
• 2,5-DIOXOPYRROLIDIN-1-YL 6-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}HEXANOATE

• MDL： MFCD00065502
• Inchi： 1S/C20H30N4O6S/c25-15(7-4-3-6-14-19-13(12-31-14)22-20(29)23-19)21-11-5-1-2-8-18(28)30-24-16(26)9-10-17(24)27/h13-14,19H,1-12H2,(H,21,25)(H2,22,23,29)/t13-,14-,19-/m0/s1
• InChI Key： UVGHPGOONBRLCX-NJSLBKSFSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(=O)ON1C(CCC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 454.18900
• Monoisotopic Mass: 454.18860586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 0.1
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: White powder
• Melting Point: 169-171 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: ≤2 mg/mL with sonication
• Stability/Shelf Life: Moisture Sensitive
• PSA: 159.21000
• LogP: 1.98240
• Solubility: Not determined
• Sensitiveness: Sensitive to heat and light

Biotin-C5-NHS Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical additives
• Other Chemical Reagents

Additional information on Biotin-C5-NHS Ester

Professional Introduction to Biotin-C5-NHS Ester (CAS No 72040-63-2)

Biotin-C5-NHS Ester, a compound with the chemical identifier CAS No 72040-63-2, is a highly specialized reagent widely utilized in the field of biochemistry and molecular biology. This compound, characterized by its biotinylated C5 chain and NHS ester functionality, plays a pivotal role in various biochemical applications, particularly in the development of diagnostic tools and therapeutic agents. The unique structural properties of Biotin-C5-NHS Ester make it an invaluable tool for researchers seeking to enhance the specificity and efficiency of their experiments.

The biotin moiety, a vitamin B7 derivative, is renowned for its strong affinity to avidin and streptavidin proteins. This interaction has been harnessed in numerous scientific applications, including enzyme-linked immunosorbent assays (ELISAs), Western blotting, and immunoassays. The NHS ester functionality, on the other hand, allows for convenient coupling with various amine-containing molecules, facilitating the creation of biotin-conjugated probes and reagents. This dual functionality makes Biotin-C5-NHS Ester an exceptionally versatile compound in biochemical research.

In recent years, the demand for high-quality biotinylation reagents has surged due to advancements in diagnostic imaging and therapeutic development. The use of Biotin-C5-NHS Ester has been particularly prominent in the field of proteomics, where it aids in the identification and quantification of proteins. For instance, researchers have employed this compound to develop highly sensitive protein microarrays, enabling the detection of low-abundance proteins with remarkable accuracy. The ability to selectively label specific proteins has opened new avenues in understanding complex biological pathways and disease mechanisms.

Moreover, the application of Biotin-C5-NHS Ester extends beyond diagnostics into therapeutic modalities. In drug discovery, biotinylation reagents are used to develop targeted drug delivery systems. By conjugating therapeutic agents to biotin molecules, researchers can enhance the specificity of drug delivery to target tissues or cells. This approach has shown promise in reducing side effects and improving treatment outcomes for various diseases. The C5 chain in Biotin-C5-NHS Ester provides an optimal balance between steric hindrance and reactivity, making it an ideal candidate for such applications.

Recent studies have also highlighted the role of Biotin-C5-NHS Ester in gene therapy research. Biotinylation techniques have been employed to modify nucleic acid-based therapies, improving their stability and targeting capabilities. For example, researchers have used this compound to develop biotinylated antisense oligonucleotides that can specifically bind to disease-causing genes and induce their degradation. Such advancements underscore the importance of Biotin-C5-NHS Ester in developing next-generation gene therapies.

The chemical synthesis of Biotin-C5-NHS Ester involves a meticulous process that ensures high purity and yield. The biotin molecule is first functionalized with a C5 alkyne group, followed by conversion to an NHS ester via a copper-catalyzed azide-alkyne cycloaddition reaction. This synthetic route guarantees the integrity of the biotin moiety while providing a reactive site for further conjugation. The resulting product is then purified through column chromatography or recrystallization methods to meet stringent quality standards.

In conclusion, Biotin-C5-NHS Ester (CAS No 72040-63-2) is a cornerstone compound in modern biochemistry and molecular biology. Its unique properties make it indispensable for a wide range of applications, from diagnostic assays to therapeutic development. As research continues to evolve, the versatility and utility of this compound are expected to expand further, driving innovation across multiple scientific disciplines.